Cas no 1261877-46-6 (3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde)

• Product Name: 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde
• CAS No: 1261877-46-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 4985850
• Update Time: 2025-05-24

3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde

• Inchi： 1S/C10H9F3O/c11-9-4-3-7(2-1-5-14)6-8(9)10(12)13/h3-6,10H,1-2H2
• InChI Key： PRZNCGPCDOCFJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Additional information on 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde

Recent Advances in the Study of 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde (CAS: 1261877-46-6)

3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde (CAS: 1261877-46-6) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its utility in the development of novel small-molecule inhibitors and its role in modulating specific biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde as a precursor in the synthesis of potent kinase inhibitors. The research demonstrated that the difluoromethyl and fluorine substituents on the phenyl ring enhance the compound's binding affinity to ATP-binding pockets of kinases, making it a valuable scaffold for drug discovery. The study also reported improved metabolic stability and reduced off-target effects compared to non-fluorinated analogs.

In addition to its applications in kinase inhibitor development, this compound has been investigated for its role in the synthesis of prostaglandin analogs. A recent Bioorganic & Medicinal Chemistry Letters article (2024) detailed its use in constructing cyclopentenone cores, which are critical for the anti-inflammatory activity of prostaglandin derivatives. The researchers noted that the fluorinated aromatic ring significantly improved the compound's bioavailability and tissue penetration.

Another area of interest is the compound's potential in PET (positron emission tomography) tracer development. A 2024 study in Nuclear Medicine and Biology utilized 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde to synthesize fluorine-18 labeled probes for imaging tumor hypoxia. The probes exhibited high specificity and low background uptake, suggesting promising clinical applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde. Recent efforts have focused on optimizing catalytic systems to improve yield and reduce byproducts. A 2023 Organic Process Research & Development paper reported a novel palladium-catalyzed cross-coupling approach that achieved >85% yield with high purity.

In conclusion, 3-(3'-(Difluoromethyl)-4'-fluorophenyl)propionaldehyde (CAS: 1261877-46-6) continues to be a versatile building block in medicinal chemistry, with emerging applications in drug discovery, imaging, and inflammation research. Ongoing studies are expected to further elucidate its pharmacological potential and expand its utility in therapeutic development.